Cas no 864753-80-0 (2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile)

• Product Name: 2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile
• CAS No: 864753-80-0
• MF: C₁₉H₁₅NO₅
• MW: 337.326105356216
• CID: 5421542
• Update Time: 2025-08-04

2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• {[3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl]oxy}acetonitrile
• Acetonitrile, 2-[[3-(2,5-dimethoxyphenyl)-2-oxo-2H-1-benzopyran-7-yl]oxy]-
• 2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile

• Inchi： 1S/C19H15NO5/c1-22-13-5-6-17(23-2)15(10-13)16-9-12-3-4-14(24-8-7-20)11-18(12)25-19(16)21/h3-6,9-11H,8H2,1-2H3
• InChI Key： PMIXBFZQVQNODN-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C2C(=C1)OC(=O)C(C1=CC(OC)=CC=C1OC)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-3-enes Isoflav-3-enones

Additional information on 2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile

Comprehensive Overview of 2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile (CAS No. 864753-80-0)

2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile (CAS No. 864753-80-0) is a synthetic organic compound belonging to the coumarin derivative family. Coumarins are widely studied for their diverse biological activities, including antioxidant, anti-inflammatory, and fluorescence properties. This particular compound, with its unique 2,5-dimethoxyphenyl and acetonitrile substituents, has garnered attention in pharmaceutical and material science research due to its potential applications in drug development and optoelectronic materials.

The structural complexity of 2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile makes it a subject of interest in medicinal chemistry. Researchers are exploring its role as a scaffold for designing novel therapeutic agents, particularly in targeting enzymes like kinases and phosphodiesterases, which are critical in cellular signaling pathways. Its chromen-7-yloxy moiety is also being investigated for its fluorescence properties, making it a candidate for bioimaging and sensor development.

In the context of green chemistry, the synthesis of 2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile has been optimized to reduce environmental impact. Recent studies highlight the use of catalyst-free and solvent-free conditions, aligning with the global push for sustainable chemical practices. This aligns with the growing demand for eco-friendly synthesis methods, a topic frequently searched by professionals in the field.

The compound's spectroscopic properties have also been a focal point. Its UV-Vis and fluorescence spectra suggest potential applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. With the rise of renewable energy technologies, materials like this are increasingly relevant, addressing queries such as "organic compounds for solar cells" and "fluorescent dyes for OLEDs."

Another area of exploration is the structure-activity relationship (SAR) of 2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile. By modifying its functional groups, researchers aim to enhance its bioactivity or physical properties. This approach is central to drug discovery and material science, topics frequently discussed in academic and industrial forums.

In summary, 2-{3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yloxy}acetonitrile (CAS No. 864753-80-0) represents a versatile compound with promising applications across multiple disciplines. Its study not only advances scientific knowledge but also addresses contemporary challenges in healthcare, energy, and sustainability, making it a valuable subject for ongoing research.